N-8-quinolinyl-2,1,3-benzoxadiazole-4-sulfonamide

• IUPAC Name: N-quinolin-8-yl-2,1,3-benzoxadiazole-4-sulfonamide
• InChI: InChI=1S/C15H10N4O3S/c20-23(21,13-8-2-6-11-15(13)18-22-17-11)19-12-7-1-4-10-5-3-9-16-14(10)12/h1-9,19H
• InChI Key: NBUOKBCSWUSEGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)NS(=O)(=O)C3=CC=CC4=NON=C43)N=CC=C2
• Molecular Formula: C15H10N4O3S
• Molecular Weight: 326.3 g/mol

Description

N-8-quinolinyl-2,1,3-benzoxadiazole-4-sulfonamide, commonly known as QB-1, is a small molecule that has been extensively studied for its potential applications in the field of biochemistry and pharmacology. QB-1 has been found to exhibit a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of QB-1 is not fully understood. However, it has been suggested that QB-1 may exert its biological effects by inhibiting various enzymes and signaling pathways involved in cell growth, proliferation, and survival.
Biochemical and Physiological Effects:
QB-1 has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and induce cell cycle arrest. QB-1 has also been found to modulate various signaling pathways involved in inflammation, such as NF-κB and MAPK.

Advantages and Limitations for Lab Experiments

QB-1 has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes and is relatively stable under physiological conditions. QB-1 is also commercially available and relatively inexpensive compared to other anticancer drugs. However, QB-1 has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on QB-1. One area of interest is the development of QB-1 derivatives with improved potency and selectivity against cancer cells. Another area of interest is the investigation of QB-1's potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis. Finally, the development of novel drug delivery systems for QB-1 may improve its efficacy and reduce potential toxicity.

Synthesis Methods

QB-1 can be synthesized using a variety of methods, including the reaction of 8-aminoquinoline with 2,1,3-benzoxadiazole-4-sulfonyl chloride in the presence of a base such as triethylamine. The resulting product can be purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

QB-1 has been extensively studied for its potential applications in the field of biochemistry and pharmacology. It has been found to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer. QB-1 has also been found to exhibit antiviral activity against herpes simplex virus and dengue virus. In addition, QB-1 has been shown to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.